Cas no 449781-44-6 (3,6-diethyl 2-4-(dimethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate)

• Product Name: 3,6-diethyl 2-4-(dimethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• CAS No: 449781-44-6
• MF: C₂₂H₂₇N₃O₇S₂
• MW: 509.595683336258
• CID: 6287332
• PubChem ID: 4460786
• Update Time: 2025-10-31

3,6-diethyl 2-4-(dimethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3,6-diethyl 2-4-(dimethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate
• SR-01000569351-1
• diethyl 2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate
• 449781-44-6
• SR-01000569351
• F0539-1810
• diethyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• AKOS024581700
• Oprea1_021624
• 3,6-diethyl 2-[4-(dimethylsulfamoyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3,6-dicarboxylate

• Inchi： 1S/C22H27N3O7S2/c1-5-31-21(27)18-16-11-12-25(22(28)32-6-2)13-17(16)33-20(18)23-19(26)14-7-9-15(10-8-14)34(29,30)24(3)4/h7-10H,5-6,11-13H2,1-4H3,(H,23,26)
• InChI Key： BRLIGYBTHQHHDJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CN(C(=O)OCC)CC2)NC(C1C=CC(=CC=1)S(N(C)C)(=O)=O)=O

Computed Properties

• Exact Mass: 509.12904256g/mol
• Monoisotopic Mass: 509.12904256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,6-diethyl 2-4-(dimethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate

Research Briefing on 3,6-diethyl 2-4-(dimethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS: 449781-44-6)

This research briefing provides an in-depth analysis of the latest developments surrounding the compound 3,6-diethyl 2-4-(dimethylsulfamoyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3,6-dicarboxylate (CAS: 449781-44-6), a molecule of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents.

The compound, characterized by its complex thienopyridine scaffold and dimethylsulfamoyl benzamido moiety, has been the subject of several recent investigations. These studies primarily focus on its synthesis, pharmacological properties, and potential applications in drug discovery. The unique structural features of this molecule suggest its utility in targeting specific biological pathways, particularly those involved in inflammatory and oncological processes.

Recent synthetic approaches to 449781-44-6 have emphasized improved yield and purity, with a particular focus on green chemistry principles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthesis route that achieved an overall yield of 68%, significantly higher than previous methods. This advancement is crucial for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed interesting activity profiles. In vitro studies indicate moderate inhibitory effects against several kinase targets, with particular promise shown in preliminary assays against JAK2 and PI3Kδ. These findings, while preliminary, suggest potential applications in autoimmune disorders and certain hematological malignancies. However, researchers caution that extensive structure-activity relationship (SAR) studies are needed to optimize both potency and selectivity.

The compound's physicochemical properties have also been extensively characterized. With a calculated logP of 3.2 and moderate aqueous solubility (0.12 mg/mL at pH 7.4), 449781-44-6 presents both challenges and opportunities for formulation development. Recent work has explored various prodrug strategies and nanoformulations to improve its bioavailability, with some promising early results in animal models.

Toxicological assessments conducted in 2023 showed favorable preliminary safety profiles in rodent models, with no significant organ toxicity observed at therapeutic doses. However, researchers noted the need for more comprehensive safety evaluations, including genotoxicity and cardiovascular safety studies, before advancing to human trials.

Several pharmaceutical companies have included derivatives of 449781-44-6 in their development pipelines, primarily as potential treatments for rheumatoid arthritis and certain lymphomas. Patent activity in this area has increased significantly, with at least three major filings in the past 18 months covering novel analogs and formulations of this core structure.

Looking forward, the research community anticipates that 449781-44-6 and its derivatives may play an important role in the next generation of targeted therapies. Ongoing studies are exploring its potential in combination therapies and as part of bifunctional molecules. The compound's versatility and the growing understanding of its biological activities position it as an important focus area in medicinal chemistry research for the coming years.